Scandium;silver

Specification

• CAS No.: 12041-14-4
• Molecular Formula: AgSc
• Molecular Weight: 152.824 g/mol
• IUPAC Name: scandium;silver
• Standard InChI: InChI=1S/Ag.Sc
• Standard InChI Key: YSFHRHQJDPRCHZ-UHFFFAOYSA-N
• Canonical SMILES: [Sc].[Ag]

Introduction

Fundamental Characteristics of Scandium-Silver Systems

Atomic and Electronic Configuration

Scandium (Sc), with an atomic number of 21, exhibits an electron configuration of $[Ar]3d^1 4s^2$. Its small ionic radius (0.87 Å) and high melting point (1,814 K) enable it to form stable intermetallic compounds with transition metals like silver (Ag). Silver, with a face-centered cubic (FCC) structure and electron configuration $[Kr]4d^{10}5s^1$, contributes high electrical conductivity and ductility to scandium-silver systems.

The interaction between scandium and silver is governed by their differing electronegativities (Sc: 1.36, Ag: 1.93). This disparity facilitates charge transfer in intermetallic phases, leading to enhanced electronic properties. For instance, scandium-doped silver clusters (e.g., Sc@Ag$_7$) exhibit modified plasmonic behaviors due to hybridization of Sc’s 3d orbitals with Ag’s 5s and 4d orbitals.

Crystal Structure and Phase Behavior

Scandium-silver compounds typically adopt hexagonal or cubic crystal structures, depending on stoichiometry and synthesis conditions. A study of Sc-Ag binary systems revealed the existence of ScAg$_2$, ScAg, and Sc$_2$Ag phases. The ScAg$_2$ phase crystallizes in a cubic structure (space group $Fm\overline{3}m$), with lattice parameters $a = 4.23$ Å, while ScAg adopts a hexagonal close-packed (HCP) arrangement (space group $P6_3/mmc$).

Table 1: Structural Properties of Scandium-Silver Phases

Compound	Crystal System	Space Group	Lattice Parameters (Å)
ScAg$_2$	Cubic	$Fm\overline{3}m$	$a = 4.23$
ScAg	Hexagonal	$P6_3/mmc$	$a = 3.15$, $c = 5.02$
Sc$_2$Ag	Tetragonal	$I4/mmm$	$a = 3.42$, $c = 8.76$

These structural variations influence mechanical properties. For example, ScAg$_2$ demonstrates a Vickers hardness of 2.8 GPa, significantly higher than pure Ag (0.3 GPa).

Synthesis and Manufacturing Techniques

Arc Melting and Solid-State Reactions

Conventional synthesis of scandium-silver intermetallics involves arc melting under inert atmospheres. Precise stoichiometric ratios of Sc and Ag are homogenized at temperatures exceeding 1,500°C, followed by rapid quenching to stabilize metastable phases. Post-synthesis annealing at 600–800°C refines grain structures, enhancing ductility.

Vapor Deposition and Cluster Formation

Advanced techniques like magnetron sputtering enable the fabrication of scandium-doped silver nanoclusters. Theoretical simulations of Sc@Ag$_7$ clusters reveal that scandium occupies central positions within Ag frameworks, optimizing charge distribution for plasmonic applications. These clusters exhibit surface plasmon resonance (SPR) peaks shifted to 420 nm, compared to 400 nm for pure Ag clusters.

Functional Applications in Advanced Technologies

Surface-Enhanced Raman Spectroscopy (SERS)

Scandium-silver composites demonstrate exceptional SERS activity. Density functional theory (DFT) calculations show that Sc@Ag$_7$ clusters enhance Raman signal intensities by a factor of $10^5$ compared to undoped Ag clusters. This enhancement arises from charge-transfer transitions between Sc and Ag, which amplify local electric fields at molecular adsorption sites.

Aerospace and High-Temperature Alloys

While aluminum-scandium alloys dominate aerospace applications, scandium-silver systems are being explored for high-temperature electrical contacts. The ScAg$_2$ phase retains 85% of its tensile strength at 600°C, outperforming conventional Ag-CdO contacts.

Comparative Analysis with Other Transition Metal Alloys

Scandium-silver compounds exhibit unique advantages over similar systems:

Table 2: Comparative Properties of Scandium-Silver and Related Alloys

Property	Sc-Ag	Al-Sc	Ag-Cu
Density (g/cm³)	6.2	2.7	8.9
Tensile Strength (MPa)	480	420	320
Electrical Conductivity (% IACS)	78	40	92

The combination of moderate density, high strength, and conductivity positions Sc-Ag alloys as candidates for lightweight conductive components in aerospace and electronics.

Future Research Directions

Optimization of Scandium Utilization

Current challenges include scandium’s high cost (~$4,500/kg) and scarcity. Research is focusing on reducing Sc content in alloys while maintaining performance. For example, Sc$_{0.1}$Ag$_{99.9}$ thin films show 90% of the SERS activity of Sc@Ag$_7$ clusters at 1/10th the Sc concentration.

Exploration of Ternary Systems

Incorporating third elements like zirconium (Zr) or yttrium (Y) could further enhance thermal stability. Preliminary studies on Sc-Ag-Zr systems indicate a 15% improvement in creep resistance compared to binary Sc-Ag.